1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole

• IUPAC Name: 1-(cyclopropylmethyl)-6-methylimidazo[1,2-b]pyrazole
• InChI: InChI=1S/C10H13N3/c1-8-6-10-12(7-9-2-3-9)4-5-13(10)11-8/h4-6,9H,2-3,7H2,1H3
• InChI Key: KVNTWHXGCPZLEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN(C2=C1)CC3CC3
• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, such as “1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole”, often involves the use of α,β-ethylenic ketones and phenylhydrazine. The reaction typically takes place in acetic acid and in the presence of iodine. The yield of the corresponding pyrazole is usually good.

Molecular Structure Analysis

Pyrazoles, including “this compound”, are a class of five-membered heterocycles derived from the parent pyrazole, an aromatic azole with a molecular formula of C3H4N2. They exhibit tautomerism, a phenomenon that may influence their reactivity. This can have an impact on the synthetic strategies where pyrazoles take part, as well as on the biological activities of targets bearing a pyrazole moiety.

Chemical Reactions Analysis

Pyrazoles are known as versatile scaffolds in organic synthesis and medicinal chemistry. They are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field. The reactivity of pyrazoles, such as “this compound”, can be influenced by their tautomeric and conformational preferences.

Scientific Research Applications

1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole has potential applications in a variety of scientific fields. It has been studied as a potential antioxidant, antimicrobial agent, and anti-inflammatory compound. It has also been studied as a potential inhibitor of the enzyme acetylcholinesterase. In addition, this compound has been studied as a potential inhibitor of the enzyme cyclooxygenase-2, which is involved in inflammation.

Mechanism of Action

Target of Action

It’s known that pyrazole derivatives, which this compound is a part of, have been found to interact with a wide range of biological targets . These targets often play crucial roles in various physiological and pharmacological activities.

Mode of Action

It’s known that pyrazole derivatives can interact with their targets in a variety of ways, leading to changes in cellular processes .

Biochemical Pathways

Pyrazole derivatives have been found to impact a variety of biochemical pathways .

Result of Action

It’s known that pyrazole derivatives can have a variety of effects at the molecular and cellular level .

Action Environment

It’s known that environmental factors can significantly impact the action of many compounds .

Advantages and Limitations for Lab Experiments

1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole has several advantages for laboratory experiments. It is a relatively inexpensive compound and it is easy to synthesize. In addition, it is a stable compound that is not easily degraded. However, this compound has some limitations for laboratory experiments. It is not water soluble, which can limit its use in certain experiments. In addition, its mechanism of action is not yet fully understood, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for 1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole research. Further research is needed to better understand its mechanism of action and its potential biochemical and physiological effects. In addition, further research is needed to explore its potential applications in other fields, such as cancer therapy and drug delivery. Finally, further research is needed to explore its potential as an antimicrobial agent and to develop novel methods for its synthesis.

Biochemical Analysis

Biochemical Properties

1-(Cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole plays a crucial role in several biochemical reactions. It interacts with a variety of enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to inhibit certain enzymes involved in metabolic pathways, thereby affecting the overall metabolic flux. Additionally, this compound can bind to specific proteins, altering their conformation and activity. These interactions are often mediated through hydrogen bonding, hydrophobic interactions, and van der Waals forces, which contribute to the compound’s specificity and potency in biochemical reactions .

Cellular Effects

This compound exerts significant effects on various types of cells and cellular processes. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of key signaling molecules, leading to alterations in downstream signaling cascades. This modulation can result in changes in gene expression, affecting the production of proteins involved in cell growth, differentiation, and apoptosis. Additionally, this compound can impact cellular metabolism by inhibiting or activating enzymes involved in metabolic pathways, thereby influencing the overall metabolic state of the cell .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound can bind to specific biomolecules, such as enzymes and receptors, through various types of interactions, including hydrogen bonding, hydrophobic interactions, and van der Waals forces. These binding interactions can lead to the inhibition or activation of the target biomolecule, resulting in changes in its activity and function. For instance, this compound has been shown to inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. This compound exhibits varying degrees of stability and degradation, depending on the experimental conditions. For instance, it has been noted that this compound can degrade over time when exposed to certain environmental factors, such as light and temperature. This degradation can lead to a decrease in its potency and efficacy in biochemical assays. Additionally, long-term exposure to this compound has been shown to result in changes in cellular function, including alterations in cell signaling pathways, gene expression, and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound has been observed to exert beneficial effects, such as modulating enzyme activity and influencing cellular processes. At higher doses, this compound can exhibit toxic or adverse effects, including cellular toxicity, organ damage, and alterations in physiological functions. These threshold effects highlight the importance of determining the optimal dosage for therapeutic applications while minimizing potential side effects .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. This compound can serve as a substrate or inhibitor for specific enzymes, thereby influencing the overall metabolic flux and metabolite levels. For example, this compound has been shown to inhibit certain enzymes involved in the biosynthesis of key metabolites, leading to changes in their concentrations within the cell. Additionally, this compound can interact with cofactors, such as NADH and ATP, affecting their availability and utilization in metabolic reactions .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. This compound can be taken up by cells through specific transport mechanisms, such as passive diffusion or active transport. Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation. Additionally, this compound can be distributed to different tissues and organs, depending on its physicochemical properties and interactions with transport proteins .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound can be targeted to specific cellular compartments or organelles through various mechanisms, including targeting signals and post-translational modifications. For instance, this compound can be directed to the nucleus, mitochondria, or endoplasmic reticulum, where it can exert its effects on cellular processes. The localization of this compound within specific subcellular compartments can influence its interactions with biomolecules and its overall efficacy in biochemical reactions .